N-(2-(5-(4-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(m-tolyl)acetamide

• IUPAC Name: 2-(3-methylphenyl)-N-[2-[5-[(4-methylphenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]acetamide
• InChI: InChI=1S/C24H25N5O2/c1-17-6-8-19(9-7-17)15-28-16-26-23-21(24(28)31)14-27-29(23)11-10-25-22(30)13-20-5-3-4-18(2)12-20/h3-9,12,14,16H,10-11,13,15H2,1-2H3,(H,25,30)
• InChI Key: RZBKLCIZLVNOQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=NC3=C(C2=O)C=NN3CCNC(=O)CC4=CC=CC(=C4)C
• Molecular Formula: C24H25N5O2
• Molecular Weight: 415.5 g/mol

Description

N-(2-(5-(4-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C24H25N5O2 and its molecular weight is 415.497. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Research on pyrazole-acetamide derivatives, similar in structure to N-(2-(5-(4-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(m-tolyl)acetamide, has led to the synthesis of novel Co(II) and Cu(II) coordination complexes. These complexes have been characterized and their structures determined by single-crystal X-ray crystallography. The study found that the solid-state structures of these complexes exhibit various hydrogen bonding interactions leading to supramolecular architectures. Importantly, these compounds have demonstrated significant antioxidant activity when tested in vitro, indicating potential therapeutic applications in combating oxidative stress-related disorders (Chkirate et al., 2019).

Anticancer Potential

Another research focus has been on the synthesis of pyrazolo[3,4-d]pyrimidine analogues, exploring their potential as anticancer agents. One study synthesized a series of 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives and evaluated their anticancer activity on a panel of 60 cancer cell lines. One of the compounds showed notable cancer cell growth inhibition against eight different cancer cell lines, highlighting the potential of such compounds in cancer therapy (Al-Sanea et al., 2020).

Synthesis and Antimicrobial Activity

Further studies have focused on the synthesis of new heterocycles incorporating the pyrazolo[3,4-d]pyrimidine moiety for antimicrobial applications. One such research synthesized various derivatives and tested them against a range of microbial species. These compounds exhibited promising antimicrobial activities, suggesting potential use in the development of new antimicrobial agents (Bondock et al., 2008).